2-(4-biphenylyloxy)-N-3-isoxazolylacetamide

• IUPAC Name: N-(1,2-oxazol-3-yl)-2-(4-phenylphenoxy)acetamide
• InChI: InChI=1S/C17H14N2O3/c20-17(18-16-10-11-22-19-16)12-21-15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-11H,12H2,(H,18,19,20)
• InChI Key: KHEOVNZZQMVGMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)OCC(=O)NC3=NOC=C3
• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol

Description

2-(4-biphenylyloxy)-N-3-isoxazolylacetamide, also known as BISA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide is not fully understood, but it is believed to work by inhibiting the production of inflammatory mediators and blocking pain signals in the nervous system. 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide has also been shown to have anti-tumor properties by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-(4-biphenylyloxy)-N-3-isoxazolylacetamide has been shown to have a variety of biochemical and physiological effects in scientific research studies. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

2-(4-biphenylyloxy)-N-3-isoxazolylacetamide has several advantages for lab experiments, including its ease of synthesis and low toxicity. However, 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide also has some limitations, including its poor solubility in water and limited bioavailability.

Future Directions

There are several future directions for 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide research. One area of interest is the development of 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide derivatives with improved solubility and bioavailability. 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide could also be studied for its potential as a treatment for other neurodegenerative diseases, such as Huntington's disease. Additionally, 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide could be further studied for its anti-cancer properties and potential use in combination with other cancer treatments.
In conclusion, 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide is a chemical compound with potential therapeutic applications in scientific research. Its ease of synthesis, low toxicity, and anti-inflammatory, analgesic, and anti-cancer properties make it an attractive compound for further study. Future research should focus on developing 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide derivatives with improved solubility and bioavailability, as well as exploring its potential as a treatment for other diseases.

Scientific Research Applications

2-(4-biphenylyloxy)-N-3-isoxazolylacetamide has been shown to have potential therapeutic applications in various scientific research studies. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide has also been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.